N-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]ethyl}chromane-3-carboxamide

• IUPAC Name: N-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]ethyl]-3,4-dihydro-2H-chromene-3-carboxamide
• InChI: InChI=1S/C15H17N3O2S2/c1-10-17-18-15(22-10)21-7-6-16-14(19)12-8-11-4-2-3-5-13(11)20-9-12/h2-5,12H,6-9H2,1H3,(H,16,19)
• InChI Key: NSZFSLYCNZZOKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCCNC(=O)C2CC3=CC=CC=C3OC2
• Molecular Formula: C15H17N3O2S2
• Molecular Weight: 335.4 g/mol

Description

Synthesis Analysis

The synthesis of N-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]ethyl}chromane-3-carboxamide and related thiadiazole derivatives often involves the cyclization of thioamides with various chloroacetoacetate or dicarbonyl compounds. One reported method describes the straightforward synthesis of functionalized ethyl 1,3-thiazole-5-carboxylates from thioamides or thioureas and 2-chloro-1,3-dicarbonyl compounds in an ionic liquid, showcasing the adaptability and efficiency of modern synthetic techniques (Yavari et al., 2009).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives, including those similar to the compound , has been thoroughly investigated through crystallographic methods. These studies reveal the intricacies of their molecular configurations, including hydrogen bonding patterns and non-covalent interactions that contribute to their stability and reactivity (Wawrzycka-Gorczyca & Siwek, 2011).

Chemical Reactions and Properties

Thiadiazole derivatives engage in a variety of chemical reactions, including with bases and nucleophiles, leading to the formation of new compounds with diverse functional groups. These reactions often involve complex mechanisms, including the opening of thiadiazole rings under specific conditions, which underscores the reactivity of these molecules (Remizov et al., 2019).

Physical Properties Analysis

The physical properties of thiadiazole derivatives are pivotal for their application in various fields. These properties are often characterized by spectroscopic techniques such as IR, NMR, and mass spectrometry, providing detailed insights into their structure and potential for interactions with other molecules.

Chemical Properties Analysis

Thiadiazole derivatives exhibit a range of chemical properties, including the ability to form complexes with metals, which can be exploited for catalytic, pharmaceutical, and materials science applications. The synthesis and structural characterization of these complexes further highlight the versatility and chemical richness of thiadiazole-based compounds (Myannik et al., 2018).